N-Hydroxysuccinimidyl-2,3-diphenylquinoxaline-6-carboxylate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 2,3-diphenylquinoxaline-6-carboxylate
• InChI: InChI=1S/C25H17N3O4/c29-21-13-14-22(30)28(21)32-25(31)18-11-12-19-20(15-18)27-24(17-9-5-2-6-10-17)23(26-19)16-7-3-1-4-8-16/h1-12,15H,13-14H2
• InChI Key: RLMHCXLFADTAHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC3=C(C=C2)N=C(C(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H17N3O4
• DSSTOX Substance ID: DTXSID40402726
• Molecular Weight: 423.4 g/mol
• CAS RN: 887406-55-5

Description

Synthesis Analysis

The synthesis of N-Hydroxysuccinimidyl-2,3-diphenylquinoxaline-6-carboxylate-related compounds involves a series of reactions tailored to introduce the specific functional groups required for their reactivity. In particular, the synthesis of 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate, a closely related compound, demonstrates the typical approach used. This compound is synthesized in a rapid, one-step procedure, reacting with amino acids to form stable unsymmetric urea derivatives amenable to analysis by reversed-phase HPLC, showcasing the compound's ability to react efficiently under mild conditions (Cohen & Michaud, 1993).

Molecular Structure Analysis

The molecular structure of these compounds is crucial for their reactivity and application in derivatization processes. For example, the structure of succinimidyl carbamate derivatives synthesized from N-protected α-amino acids demonstrates the importance of the carbamate group in facilitating subsequent chemical reactions, such as the formation of ureidopeptides and oligourea/peptide hybrids. These structural features enable the compounds to serve as versatile reagents in peptide synthesis and modification (Fischer et al., 2007).

Chemical Reactions and Properties

The chemical reactivity of N-Hydroxysuccinimidyl-2,3-diphenylquinoxaline-6-carboxylate derivatives, particularly in forming stable derivatives with amino acids, underpins their utility in analytical chemistry. These derivatives, once formed, exhibit excellent stability and are suitable for sensitive analytical techniques like HPLC and mass spectrometry. The stability and reactivity of these compounds highlight their chemical properties, facilitating their application in complex biological samples analysis without significant interference from matrix components (Cohen & Antonis, 1994).

Physical Properties Analysis

The physical properties of these compounds, including solubility, stability, and fluorescence characteristics, are integral to their application in derivatization and subsequent analytical processes. Their solubility in common organic solvents and stability over a range of conditions make them amenable to various analytical applications. The fluorescence characteristics of derivatized amino acids, in particular, allow for sensitive detection and quantification in complex biological matrices (Cohen, DeAntonis, & Michaud, 1993).